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Compound of Interest

Compound Name: L-651896

Cat. No.: B1673812

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-651,896, with the chemical name 2,3-dihydro-6-[3-(2-hydroxymethyl)phenyl-2-propenyl]-5-
benzofuranol, is a novel anti-inflammatory agent that has demonstrated significant inhibitory
activity against 5-lipoxygenase (5-LO). This enzyme plays a crucial role in the biosynthesis of
leukotrienes, which are potent lipid mediators of inflammation. By targeting 5-LO, L-651,896
effectively reduces the production of these pro-inflammatory molecules, making it a compound
of interest for the development of treatments for various inflammatory conditions, including skin
diseases. This technical guide provides a comprehensive overview of L-651,896, including its
mechanism of action, quantitative inhibitory data, and detailed experimental protocols for its
evaluation.

Chemical and Physical Properties

L-651,896 is a benzofuran derivative with the following properties:
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Property Value
E)-2-((3-(5-hydroxy-2,3-dihydrobenzofuran-6-

UPAC Name i/l))proé(-l-(en-i/-yl)bz:‘/nzyl) alcyohol

Molecular Formula C1sH1803

Molecular Weight 282.33 g/mol

SMILES clcce(CO)ce(cl)/C=C/Cc2cc3c(CCO3)cc20

InChl=1S/C18H1803/c19-12-16-5-2-1-4-
InChl 13(16)6-3-7-14-11-18-15(8-9-21-18)10-
17(14)20/h1-6,10-11,19-20H,7-9,12H2/b6-3+

InChlKey RRKABGWFFMSVQH-ZZXKWVIFSA-N

Mechanism of Action: Inhibition of the 5-
Lipoxygenase Pathway

L-651,896 exerts its anti-inflammatory effects by directly inhibiting the 5-lipoxygenase enzyme.
The 5-LO pathway is a critical component of the arachidonic acid cascade, which is responsible
for the production of a variety of inflammatory mediators.

The 5-Lipoxygenase Signaling Pathway

Cellular stimulation by various inflammatory signals leads to the release of arachidonic acid
from the cell membrane by phospholipase Az. The 5-lipoxygenase activating protein (FLAP)
then presents arachidonic acid to the 5-lipoxygenase enzyme. 5-LO catalyzes the conversion
of arachidonic acid into 5-hydroperoxyeicosatetraenoic acid (5-HPETE), which is an unstable
intermediate. 5-HPETE is subsequently converted to leukotriene Asa (LTA4). LTA4 can then be
metabolized into either leukotriene Ba (LTB4) by LTA4 hydrolase or into the cysteinyl
leukotrienes (LTCa, LTD4, and LTE4) by LTCa4 synthase. These leukotrienes are potent
mediators of inflammation, contributing to processes such as chemotaxis, increased vascular
permeability, and bronchoconstriction. L-651,896 acts by inhibiting the initial step in this
cascade, the conversion of arachidonic acid to 5-HPETE by 5-lipoxygenase.
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¢ To cite this document: BenchChem. [L-651,896: A Technical Guide to a Potent 5-
Lipoxygenase Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673812#|-651896-as-a-5-lipoxygenase-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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